Cas no 1807149-30-9 (2-Bromo-4-methyl-5-nitrophenylacetic acid)

2-Bromo-4-methyl-5-nitrophenylacetic acid is a brominated and nitrated phenylacetic acid derivative with applications in organic synthesis and pharmaceutical intermediate development. Its key structural features—a bromo substituent at the 2-position, a methyl group at the 4-position, and a nitro group at the 5-position—make it a versatile building block for constructing complex molecules. The compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and as a precursor for further functionalization. Its well-defined reactivity profile and stability under standard conditions enhance its utility in research and industrial settings. The presence of both electron-withdrawing and electron-donating groups allows for selective modifications, enabling tailored synthetic pathways.

2-Bromo-4-methyl-5-nitrophenylacetic acid structure

1807149-30-9 structure

Product Name:2-Bromo-4-methyl-5-nitrophenylacetic acid

CAS No:1807149-30-9

MF:C₉H₈BrNO₄

MW:274.068121910095

CID:4976616

Update Time:2025-10-29

2-Bromo-4-methyl-5-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-methyl-5-nitrophenylacetic acid
- Inchi： 1S/C9H8BrNO4/c1-5-2-7(10)6(4-9(12)13)3-8(5)11(14)15/h2-3H,4H2,1H3,(H,12,13)
- InChI Key： MQFOGQTXLQWCSG-UHFFFAOYSA-N
- SMILES： BrC1=CC(C)=C(C=C1CC(=O)O)[N+](=O)[O-]

Computed Properties

Exact Mass: 272.964
Monoisotopic Mass: 272.964
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 83.1

2-Bromo-4-methyl-5-nitrophenylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013017625-250mg	2-Bromo-4-methyl-5-nitrophenylacetic acid	1807149-30-9	97%	250mg	499.20 USD	2021-06-25
Alichem	A013017625-500mg	2-Bromo-4-methyl-5-nitrophenylacetic acid	1807149-30-9	97%	500mg	831.30 USD	2021-06-25
Alichem	A013017625-1g	2-Bromo-4-methyl-5-nitrophenylacetic acid	1807149-30-9	97%	1g	1,579.40 USD	2021-06-25